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Compound of Interest

Compound Name: Bisaramil

Cat. No.: B1667430 Get Quote

Disclaimer: The following information pertains to the proper disposal of Bisacrylamide. It is

assumed that "Bisaramil" is a misspelling of this common laboratory chemical. Researchers,

scientists, and drug development professionals should always consult their institution's specific

safety guidelines and the manufacturer's Safety Data Sheet (SDS) for complete and accurate

information.

The proper disposal of Bisacrylamide is crucial due to its toxicity and potential environmental

hazards. As a substance that is toxic if swallowed, harmful in contact with skin, and suspected

of causing genetic defects and cancer, adherence to strict disposal protocols is essential for

laboratory safety and environmental protection.[1][2]

Immediate Safety and Handling Precautions
Before handling Bisacrylamide, it is imperative to be familiar with its hazards. Always wear

appropriate personal protective equipment (PPE), including gloves, protective clothing, and

eye/face protection.[1] Work in a well-ventilated area, preferably under an extractor hood, to

avoid dust formation and inhalation.[3]

In case of accidental contact or exposure:

Skin Contact: Immediately wash the affected area with plenty of water.[4] Remove

contaminated clothing.[3]

Eye Contact: Rinse cautiously with water for several minutes.[3][4]

Ingestion: If swallowed, immediately call a poison center or doctor.[1][2]
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Inhalation: Move the person to fresh air.[4]

Step-by-Step Disposal Procedures
The primary method for the disposal of Bisacrylamide waste is through a licensed industrial

combustion plant or an approved waste disposal facility.[1][5] Do not dispose of Bisacrylamide

down the drain or in the regular trash.

Segregation and Collection:

Collect all solid Bisacrylamide waste, including contaminated PPE (gloves, lab coats),

weigh boats, and towels, in a designated, clearly labeled, and sealable hazardous waste

container.

For liquid waste containing Bisacrylamide, use a dedicated, leak-proof container.

Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the name

"Bisacrylamide."

Indicate the associated hazards with appropriate pictograms (e.g., skull and crossbones,

health hazard).[3]

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area away from incompatible materials such as strong oxidizing agents.[5]

The storage area should be inaccessible to unauthorized personnel.

Disposal:

Arrange for the collection of the hazardous waste by a licensed waste disposal company.

Follow your institution's specific procedures for hazardous waste pickup.

Ensure all required documentation for hazardous waste disposal is completed accurately.
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Quantitative Hazard Data
The following table summarizes the key hazard classifications for Bisacrylamide:

Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 3 Toxic if swallowed.[1]

Acute Toxicity (Dermal) Category 4 Harmful in contact with skin.[1]

Germ Cell Mutagenicity Category 1B
May cause genetic defects.[1]

[5]

Carcinogenicity Category 1B May cause cancer.[1][5]

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.[1][5]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

Causes damage to organs

through prolonged or repeated

exposure.[1]

Visualizing the Disposal Workflow
The following diagram illustrates the essential steps for the proper disposal of Bisacrylamide

waste in a laboratory setting.
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Bisacrylamide Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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